Americium(III) fluoride
Overview
Description
Americium(III) fluoride is a chemical compound that is formed by the combination of americium and fluoride ions. It is a radioactive compound that has various scientific research applications, including its use in nuclear reactors, as a tracer in medical studies, and as a potential treatment for cancer.
Mechanism Of Action
The mechanism of action of americium(III) fluoride is not well understood. It is believed to interact with DNA and other cellular components, leading to cell death. It may also generate free radicals that can damage cells.
Biochemical And Physiological Effects
The biochemical and physiological effects of americium(III) fluoride are not well understood. It is known to be highly toxic and radioactive, and exposure to it can lead to a range of health problems, including cancer, organ damage, and radiation sickness.
Advantages And Limitations For Lab Experiments
The advantages of using americium(III) fluoride in lab experiments include its high radioactivity, which allows for precise measurements and tracking of its movement in the body. However, its toxicity and radioactivity also make it difficult to work with, and special precautions must be taken to ensure the safety of researchers.
Future Directions
There are many potential future directions for research on americium(III) fluoride. These include investigating its potential as a treatment for cancer, exploring its interactions with DNA and other cellular components, and improving methods for synthesizing and working with the compound. Additionally, there is a need for further research on the health effects of exposure to americium(III) fluoride and the best ways to protect workers and the public from its harmful effects.
Synthesis Methods
Americium(III) fluoride can be synthesized through various methods, including the reaction of americium oxide with hydrofluoric acid, the reaction of americium nitrate with ammonium fluoride, or the precipitation of americium fluoride from a solution containing americium ions and fluoride ions.
Scientific Research Applications
Americium(III) fluoride has various scientific research applications, including its use as a tracer in medical studies, its use in nuclear reactors, and its potential use as a treatment for cancer. It is used in medical studies to track the movement of fluids in the body and to determine the effectiveness of certain drugs. In nuclear reactors, it is used to control the rate of nuclear fission and to generate electricity. In cancer treatment, it is being investigated for its ability to target and destroy cancer cells.
properties
CAS RN |
13708-80-0 |
|---|---|
Product Name |
Americium(III) fluoride |
Molecular Formula |
AmF3-3 |
Molecular Weight |
300.05659 g/mol |
IUPAC Name |
americium;trifluoride |
InChI |
InChI=1S/Am.3FH/h;3*1H/p-3 |
InChI Key |
KBIPAEHISFXVNR-UHFFFAOYSA-K |
SMILES |
[F-].[F-].[F-].[Am] |
Canonical SMILES |
[F-].[F-].[F-].[Am] |
synonyms |
AMERICIUMFLUORIDE |
Origin of Product |
United States |
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